Cas no 2034606-60-3 (2-cyclobutanecarbonyl-2,3-dihydro-1H-isoindole)

• Product Name: 2-cyclobutanecarbonyl-2,3-dihydro-1H-isoindole
• CAS No: 2034606-60-3
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• CID: 5828976
• PubChem ID: 121020742
• Update Time: 2025-06-08

2-cyclobutanecarbonyl-2,3-dihydro-1H-isoindole Chemical and Physical Properties

Names and Identifiers

• 2-cyclobutanecarbonyl-2,3-dihydro-1H-isoindole
• 2034606-60-3
• cyclobutyl(1,3-dihydroisoindol-2-yl)methanone
• AKOS026703343
• F6543-8565
• CHEMBL4918586
• cyclobutyl(isoindolin-2-yl)methanone

• Inchi： 1S/C13H15NO/c15-13(10-6-3-7-10)14-8-11-4-1-2-5-12(11)9-14/h1-2,4-5,10H,3,6-9H2
• InChI Key： KMXJTILEHRWGNN-UHFFFAOYSA-N
• SMILES： O=C(C1CCC1)N1CC2C=CC=CC=2C1

Computed Properties

• Exact Mass: 201.115364102g/mol
• Monoisotopic Mass: 201.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 20.3Ų

Additional information on 2-cyclobutanecarbonyl-2,3-dihydro-1H-isoindole

Introduction to Compound CAS No 203460-60-3: 2-Cyclobutanecarbonyl-2,3-Dihydro-1H-Isoindole

The compound with CAS No 203460-60-3, commonly referred to as 2-cyclobutanecarbonyl-2,3-dihydro-1H-isoindole, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and its potential applications in drug discovery and material science. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its properties and functionalities.

The molecular structure of 2-cyclobutanecarbonyl-2,3-dihydro-1H-isoindole consists of a cyclobutane ring fused with a carbonyl group, creating a bicyclic system that exhibits interesting electronic and steric properties. This structure not only contributes to its stability but also plays a crucial role in its reactivity under various chemical conditions. Researchers have recently explored the synthesis of this compound through innovative routes, including transition metal-catalyzed cyclizations and bio-inspired assembly methods.

One of the most promising aspects of this compound is its potential in drug development. Studies have shown that 2-cyclobutanecarbonyl-2,3-dihydro-1H-isoindole can act as a scaffold for designing bioactive molecules with enhanced pharmacokinetic profiles. For instance, recent research has demonstrated its ability to modulate key enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. These findings underscore the importance of further exploring its therapeutic applications.

In addition to its medicinal chemistry applications, this compound has also found relevance in materials science. Its rigid bicyclic structure makes it an attractive candidate for use in advanced materials such as liquid crystals and organic semiconductors. Recent studies have highlighted its ability to form ordered assemblies under specific conditions, which could pave the way for novel applications in electronics and optoelectronics.

The synthesis of CAS No 203460-60-3 has been optimized through the use of cutting-edge techniques, including microwave-assisted synthesis and continuous flow chemistry. These methods not only improve yield and purity but also reduce reaction times, making the compound more accessible for large-scale studies. Furthermore, computational modeling tools have been employed to predict its physical and chemical properties, aiding in the design of more efficient synthetic pathways.

Recent collaborative efforts between academic institutions and pharmaceutical companies have led to breakthroughs in understanding the biological activity of this compound. For example, studies conducted using advanced imaging techniques have revealed its ability to penetrate cellular membranes efficiently, suggesting potential utility in targeted drug delivery systems.

In conclusion, the compound with CAS No 203460-60-3, or 2-cyclobutanecarbonyl-2,3-dihydro-1H-isoindole, represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. As research continues to uncover new insights into its properties and functionalities, it is poised to play an increasingly important role in both academic and industrial settings.